Cas no 1260858-55-6 (5-chloro-1H-indole-6-carboxylic acid)

• Product Name: 5-chloro-1H-indole-6-carboxylic acid
• CAS No: 1260858-55-6
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD16875715
• CID: 1011242
• PubChem ID: 53418478
• Update Time: 2025-05-28

5-chloro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-indole-6-carboxylic acid
• 5-chloro-1H-indole-6-carboxylic acid
• SB15208
• SY241678
• DB-155065
• 1260858-55-6
• P11949
• AKOS022917918
• AS-51125
• A889753
• MFCD16875715
• SCHEMBL21816420
• 5-chloro-1H-indole-6-carboxylicacid
• CS-0050543
• 1H-Indole-6-carboxylic acid, 5-chloro-
• 5-chloroindole-6-carboxylic acid

• MDL： MFCD16875715
• Inchi： 1S/C9H6ClNO2/c10-7-3-5-1-2-11-8(5)4-6(7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： DNUYYBOKMAGJPF-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CNC=2C=C1C(=O)O

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 212.5±13.0 °C at 760 mmHg
• Flash Point: 97.2±0.0 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-chloro-1H-indole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 5-chloro-1H-indole-6-carboxylic acid

Recent Advances in the Application of 5-Chloro-1H-indole-6-carboxylic Acid (CAS: 1260858-55-6) in Chemical Biology and Pharmaceutical Research

5-Chloro-1H-indole-6-carboxylic acid (CAS: 1260858-55-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This indole derivative serves as a crucial building block in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and anticancer compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for complex diseases.

One of the most notable applications of 5-chloro-1H-indole-6-carboxylic acid is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR) family, which is implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity against EGFR mutants, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for next-generation anticancer drugs.

In addition to its anticancer properties, 5-chloro-1H-indole-6-carboxylic acid has also been explored for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel indole-based compounds using this acid as a precursor, which showed promising activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for new antibiotics.

From a chemical biology perspective, the unique structural features of 5-chloro-1H-indole-6-carboxylic acid make it an attractive candidate for probing biological pathways. Its indole core allows for easy functionalization, enabling researchers to design probes for studying protein-protein interactions and enzyme mechanisms. A 2024 Nature Chemical Biology paper utilized this compound to develop fluorescent probes for real-time imaging of kinase activity in live cells, providing new insights into cellular signaling networks.

The synthetic accessibility of 5-chloro-1H-indole-6-carboxylic acid (CAS: 1260858-55-6) has also been a focus of recent research. Several studies have reported improved synthetic routes that enhance yield and purity while reducing environmental impact. For instance, a green chemistry approach published in Organic Process Research & Development (2023) demonstrated a solvent-free synthesis method that achieved >90% yield, making large-scale production more feasible for pharmaceutical applications.

Looking forward, the versatility of 5-chloro-1H-indole-6-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative disease therapeutics, with preliminary studies showing neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application in PROTAC (Proteolysis Targeting Chimera) technology is being actively investigated, as the indole scaffold may serve as an effective warhead for targeted protein degradation.

In conclusion, 5-chloro-1H-indole-6-carboxylic acid (CAS: 1260858-55-6) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its continued exploration promises to yield novel therapeutic agents and research tools that could address unmet medical needs. Researchers working with this compound should pay close attention to emerging synthetic methodologies and structure-activity relationship studies to fully exploit its potential.